11-(4-Butoxyphenyl)-5-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene
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Overview
Description
This would typically include the IUPAC name, other names, and a brief overview of the compound’s significance or uses.
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the overall reaction mechanism.Molecular Structure Analysis
This would involve a discussion of the compound’s molecular structure, including its atomic arrangement, bond lengths and angles, and any notable structural features.Chemical Reactions Analysis
This would involve a discussion of the chemical reactions that the compound undergoes, including the reactants, products, and reaction conditions.Physical And Chemical Properties Analysis
This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.Scientific Research Applications
1. Cycloproparene Series Studies
The compound is studied in the context of cycloproparene series and attempted cycloadditions, contributing to understanding chemical behaviors in this series. Halton and Russell (1992) explored cycloadditions with tricyclo-[5.4.1.03,5]dodeca-2,5,7,9,11-pentaene, which shares similarities in structure and reactivity with the compound (Halton & Russell, 1992).
2. Aromatic Polyimides Research
Research on aromatic polyimides derived from thiophenyl-substituted benzidines, which may include compounds structurally related to 11-(4-Butoxyphenyl)-5-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene, focuses on the synthesis of materials with high refractive indices and good thermomechanical stabilities. These studies are essential for advancements in material science and engineering (Tapaswi et al., 2015).
3. Fluorescent Iridium(III) Complexes
The study of fluorescent iridium(III) complexes, involving similar sulfanyl-functionalized ligands, is crucial for developing new materials with specific photoluminescent properties. Such research has implications in fields like optoelectronics and sensor technology (Constable et al., 2014).
4. Chemiluminescence in Dioxetanes
Investigations into the base-induced chemiluminescence of sulfanyl-substituted dioxetanes contribute to the understanding of chemical luminescence and its potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).
5. Polyfluorinated Sulfanes Preparation
The preparation of polyfluorinated sulfanes and the study of their reactions provide insights into the synthesis of complex fluorinated compounds, which are important in various industrial and pharmaceutical applications (Chen, Kirchmeier & Shreeve, 1996).
Safety And Hazards
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Future Directions
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I hope this helps! If you have any other questions or need further clarification, feel free to ask.
properties
IUPAC Name |
11-(4-butoxyphenyl)-5-[(2-chloro-4-fluorophenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27ClFN5OS/c1-2-3-12-32-19-8-5-16(6-9-19)21-14-22-23-27-28-24(30(23)10-11-31(22)29-21)33-15-17-4-7-18(26)13-20(17)25/h4-11,13,21-23,27,29H,2-3,12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXFDDSUPOBPKLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=C(C=C(C=C5)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClFN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11-(4-Butoxyphenyl)-5-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene |
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